A terpyridine based hydrogel system for reversible transmissive-to-dark electrochromism and bright-to-quenched electrofluorochromism†

Chemical Communications Pub Date: 2022-06-28 DOI: 10.1039/D2CC02384A

Abstract

A carboxylic acid-containing terpyridine-based hydrogelator (TPPCA) is synthesized to afford a self-assembly induced TPPCA hydrogel, which was used as an all-in-one electrochrome in electrochromic devices (ECDs) to demonstrate reversible transparent-to-black electrochromism with fast darkening and bleaching time of 8.3 s and 9.5 s, respectively, high photopic coloration efficiency of 65.8 cm2 C−1 and high optical memory. The ECD also revealed bluish-white to quenched emission simultaneously under the −3.5 V to 0 V voltage range.

Graphical abstract: A terpyridine based hydrogel system for reversible transmissive-to-dark electrochromism and bright-to-quenched electrofluorochromism
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